molecular formula C15H22O3 B8563558 Tert-butyl 3-(4-methoxyphenyl)-2-methylpropanoate

Tert-butyl 3-(4-methoxyphenyl)-2-methylpropanoate

Cat. No.: B8563558
M. Wt: 250.33 g/mol
InChI Key: XRMVTXXWZVDJAU-UHFFFAOYSA-N
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Description

Tert-butyl 3-(4-methoxyphenyl)-2-methylpropanoate is a useful research compound. Its molecular formula is C15H22O3 and its molecular weight is 250.33 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H22O3

Molecular Weight

250.33 g/mol

IUPAC Name

tert-butyl 3-(4-methoxyphenyl)-2-methylpropanoate

InChI

InChI=1S/C15H22O3/c1-11(14(16)18-15(2,3)4)10-12-6-8-13(17-5)9-7-12/h6-9,11H,10H2,1-5H3

InChI Key

XRMVTXXWZVDJAU-UHFFFAOYSA-N

Canonical SMILES

CC(CC1=CC=C(C=C1)OC)C(=O)OC(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

An oven dried flask was charged with THF (40 mL) under nitrogen and cooled to −78° C. and 2M LDA in THF (7.62 mL, 15.23 mmol) was added dropwise followed by DMPU (8 mL, 6.09 mmol). Tert-butyl 3-(4-methoxyphenyl)propanoate (1.44 g, 6.09 mmol) was added by cannula in THF (4×5 mL), and the reaction was stirred at −78° C. for 1 hr. Methyl iodide (1.143 mL, 18.28 mmol) was added dropwise, and the reaction was stirred 30 minutes at −78° C. and then warmed to room temperature for 1 hr. The reaction was then quenched with water (40 mL) and extracted with ethyl acetate (50 mL). The organic layer was washed with 1N HCl (2×30 mL) and brine (2×30 mL), dried over sodium sulfate, filtered, and concentrated. Purification of the residue by flash chromatography on silica gel (0 to 60% ethyl acetate/hexanes) afforded of tert-butyl 3-(4-methoxyphenyl)-2-methylpropanoate. 1H NMR (CDCl3, 500 MHz) δ 7.09 (d, J=8.5 Hz, 2H), 6.81 (d, J=8.5 Hz, 2H), 3.78 (s, 3H), 2.89 (multiplet, 1H), 2.57 (multiplet, 2H), 1.38 (s, 9H), 1.10 (d, J=6.4 Hz, 3H).
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